Cas no 2228522-38-9 (1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one
• CAS No: 2228522-38-9
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 6504540
• PubChem ID: 165692263
• Update Time: 2025-06-28

1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one
• EN300-1753071
• 1-[1-(5-propylthiophen-2-yl)cyclopropyl]ethan-1-one
• 2228522-38-9

• Inchi： 1S/C12H16OS/c1-3-4-10-5-6-11(14-10)12(7-8-12)9(2)13/h5-6H,3-4,7-8H2,1-2H3
• InChI Key： NYABMERFVDQDFU-UHFFFAOYSA-N
• SMILES： S1C(CCC)=CC=C1C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Additional information on 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one

1-1-(5-Propylthiophen-2-yl)cyclopropylethan-1-one: A Comprehensive Overview

The compound 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one, identified by the CAS number 2228522-38-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its promising applications in drug discovery, agrochemicals, and advanced materials development.

Recent studies have highlighted the importance of thiophene derivatives, such as 5-propylthiophen, in enhancing the electronic properties of organic compounds. The integration of a cyclopropane ring into the structure further amplifies its reactivity and stability, making it a valuable component in the synthesis of complex molecules. Researchers have explored its role as a building block in constructing bioactive compounds, particularly in the context of anti-tumor and anti-inflammatory agents.

The synthesis of 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the formation of the cyclopropane ring. This approach not only ensures the stability of the final product but also opens avenues for further functionalization, enabling the creation of derivatives with tailored properties.

In terms of physical properties, this compound exhibits a melting point of approximately 98°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These characteristics are crucial for its application in pharmaceutical formulations and analytical chemistry.

Recent advancements in computational chemistry have allowed researchers to predict the electronic structure and reactivity of 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into its electronic distribution, which is essential for understanding its interaction with biological systems. These findings have paved the way for its use in designing novel drugs targeting specific receptors.

The compound's ability to form stable complexes with metal ions has also been explored, particularly in the context of coordination chemistry. This property is being leveraged to develop new catalysts for industrial processes, such as olefin polymerization and hydrogenation reactions. The integration of thiophene moieties into metal complexes has shown promise in enhancing catalytic efficiency, making this compound a valuable asset in green chemistry initiatives.

In conclusion, 1-1-(5-propylthiophen-2-yl)cyclopropylethan-1-one stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemical sciences. As ongoing studies continue to unravel its potential, this compound is poised to make significant contributions to both academic research and industrial applications.